Cas no 228415-47-2 (WPQPBJSWBNHBIP-UHFFFAOYSA-N)

• Product Name: WPQPBJSWBNHBIP-UHFFFAOYSA-N
• CAS No: 228415-47-2
• MF: C₁₂H₁₄N₄O₂
• MW: 246.265161991119
• MDL: MFCD00170532
• CID: 5174832
• Update Time: 2026-03-04

WPQPBJSWBNHBIP-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• WPQPBJSWBNHBIP-UHFFFAOYSA-N

• MDL： MFCD00170532
• Inchi： 1S/C12H14N4O2/c1-4-18-11(17)10(6-13)7-14-12-15-8(2)5-9(3)16-12/h5,7H,4H2,1-3H3,(H,14,15,16)/b10-7+
• InChI Key： WPQPBJSWBNHBIP-JXMROGBWSA-N
• SMILES： C(OCC)(=O)/C(/C#N)=C/NC1=NC(C)=CC(C)=N1

Additional information on WPQPBJSWBNHBIP-UHFFFAOYSA-N

Recent Advances in Chemical Biology and Medicine: Insights on 228415-47-2 and WPQPBJSWBNHBIP-UHFFFAOYSA-N

The chemical compound with the identifier 228415-47-2 and the product name WPQPBJSWBNHBIP-UHFFFAOYSA-N have recently garnered significant attention in the field of chemical biology and medicine. These compounds are part of a broader effort to develop novel therapeutic agents and diagnostic tools. This research briefing synthesizes the latest findings, methodologies, and implications associated with these key identifiers, providing a comprehensive overview for professionals in the field.

Recent studies have highlighted the potential of 228415-47-2 as a promising candidate for targeted drug delivery systems. Its unique chemical properties enable it to interact selectively with specific biological targets, minimizing off-target effects and enhancing therapeutic efficacy. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action, revealing insights into its binding affinity and pharmacokinetic profile.

The product WPQPBJSWBNHBIP-UHFFFAOYSA-N, often referenced by its InChIKey, has been investigated for its role in modulating enzymatic activity. Preliminary data suggest that this compound exhibits inhibitory effects on key enzymes involved in inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated its preclinical development, with promising results in animal models.

Methodologically, the research on these compounds has leveraged cutting-edge technologies such as cryo-electron microscopy (cryo-EM) and mass spectrometry to characterize their structural and functional properties. These techniques have provided unprecedented resolution in understanding the molecular interactions of 228415-47-2 and WPQPBJSWBNHBIP-UHFFFAOYSA-N, facilitating the design of next-generation derivatives with improved efficacy and safety profiles.

Despite these advancements, challenges remain in the clinical translation of these compounds. Issues such as bioavailability, metabolic stability, and potential toxicity require further investigation. Ongoing studies are focusing on optimizing the chemical scaffolds of these compounds to address these limitations, with the goal of advancing them into clinical trials.

In conclusion, the research on 228415-47-2 and WPQPBJSWBNHBIP-UHFFFAOYSA-N represents a significant stride forward in chemical biology and medicine. The integration of multidisciplinary approaches has deepened our understanding of their therapeutic potential, paving the way for innovative treatments. Future research should continue to explore their applications in diverse disease contexts, ensuring their translation from bench to bedside.